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Compound of Interest

Compound Name: Neomycin

Cat. No.: B1143500

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neomyecin sulfate is a broad-spectrum aminoglycoside antibiotic complex produced by the
fermentation of Streptomyces fradiae.[1] It is a mixture of the sulfate salts of neomycin B and
its stereoisomer neomycin C, with neomycin B being the major and most potent component.
This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, biosynthetic pathway, and mechanism of action of neomycin
sulfate. Detailed experimental protocols for its analysis and characterization are also presented
to support research and development activities.

Molecular Structure and Physicochemical
Properties

Neomycin sulfate is a complex molecule with a multi-ring structure. Its chemical and physical
properties are summarized in the tables below.

Chemical Properties
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Property

Value

Reference(s)

Chemical Formula

C23H46N6013 - XH2S04

IUPAC Name

(2R,3S,4R,5R,6R)-5-amino-2-
(aminomethyl)-6-
[(1R,2R,3S,4R,6S)-4,6-
diamino-2-[(2S,3R,4S,5R)-4-
[(?R,3R,4R,5S,6S)-3-amino-6-
(aminomethyl)-4,5-
dihydroxyoxan-2-ylJoxy-3-
hydroxy-5-
(hydroxymethyl)oxolan-2-
ylloxy-3-
hydroxycyclohexylloxyoxane-

3,4-diol;sulfuric acid

CAS Number

1405-10-3

Molecular Weight (Free Base)

614.64 g/mol

Physical Properties

Property

Value

Reference(s)

Appearance

White to yellowish-white,

hygroscopic powder

[2]

Melting Point

>250 °C (decomposes)

Solubility

Very soluble in water, slightly
soluble in ethanol (96%),
practically insoluble in

acetone.

Specific Optical Rotation

+53.5° to +59.0° (dried

substance)

pH (50 g/L in H20 at 20°C)

5.0-75
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Biosynthetic Pathway

The biosynthesis of neomycin is a complex enzymatic process occurring in Streptomyces
fradiae. The pathway involves a series of gene products encoded by the neo gene cluster. Key
steps include the formation of the 2-deoxystreptamine (2-DOS) core, followed by glycosylation
reactions and modifications. The pathway is regulated by several genes, including neoG and
neoH, which act as regulatory genes.[3] The enzyme NeoN, a radical SAM-dependent
epimerase, is responsible for the conversion of neomycin C to the more active neomycin B.[3]
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Inside Bacterial Cell

Bacterial Cell

30S Ribosomal Subunit

16S rRNA A-site

Protein Synthesis Inhibition

mRNA Mistranslation

Aberrant Protein Production

Membrane Damage

Cell Death
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'
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(C18 Column, Gradient Elution)

'

Pulsed Amperometric
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'

Data Acquisition
(Chromatogram)

:

Data Analysis
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:

Quantification of Neomycin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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